Cas no 2753-30-2 (Gedunin)

Gedunin is a compound with anticancer, antiviral, anti-inflammatory and insecticidal activities Gedunin, as a potent Hsp90 inhibitor, induces Hsp90 dependent protein degradation Gedunin can block the entry of sars-cov-2 virus into human host cells and can be used for covid-19 research

Gedunin structure

Product Name:Gedunin

CAS No:2753-30-2

Molecular Formula:C₂₈H₃₄O₇

Molecular Weight:482.56536

CID:255292

PubChem ID:12004512

Gedunin Properties

Names and Identifiers

- Oxireno[c]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)-1,5,6,6a,7,10a,10b,11,12,12a-decahydro-4b,7,7,10a,12a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,10aR,10bR,12aS)-
- GEDUNIN
- Gedunin,(1S,3aS,4aR,4bS,5R,6aR,10aR,10bR,12aS)-5-(Acetyloxy)-1-(3-furanyl)-1,5,6,6a,7,10a,10b,11,12,12a,decahydro-4b,7,7,10a,12a,-pentamethyloxireno[c]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione
- Oxireno[c]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)-1,5,6,6a,7,10a,10b,11,12,12a-decahydro-4b,7,7
- Oxireno[c]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)-1,5,6,6a,7,10a...
- Gedunine
- (1S,3aS,4aR,4bS,5R,6aR,10aR,10bR,12aS)-5-(Acetyloxy)-1-(3-furanyl)-1,5,6,6a,7,10a,10b,11,12,12a,decahydro-4b,7,7,10a,12a,-pentamethyloxireno[c]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione
- HMS2218K19
- CS-0028900
- HMS3413L14
- HY-107577
- (4aR,6R,6aS,6bR,7aS,10S,10aS,12aR,12bR)-10-(furan-3-yl)-4,4,6a,10a,12b-pentamethyl-3,8-dioxo-3,4,4a,5,6,6a,7a,8,10,10a,11,12,12a,12b-tetradecahydronaphtho[2,1-f]oxireno[d]isochromen-6-yl acetate
- A1-06837
- (1S,3aS,4aR,4bS,5R,6aR,10aR,10bR,12aS)-1-(Furan-3-yl)-4b,7,7,10a,12a-pentamethyl-3,8-dioxo-1,3,3a,4b,5,6,6a,7,8,10a,10b,11,12,12a-tetradecahydronaphtho[2,1-f]oxireno[2,3-d]isochromen-5-yl acetate
- D-Homo-24-nor-17-oxachola-1,20,22-triene-3,16-dione, 7-(acetyloxy)-14,15:21,23-diepoxy-4,4,8-trimethyl-(5alpha,7alpha,13alpha,14beta,15beta,17aalpha)-
- 2753-30-2
- CHEBI:65954
- VH4BN8F5Z5
- SR-01000721401-2
- HMS3677L14
- NSC-113497
- MLS000563507
- D-Homo-24-nor-17-oxachola-1,20,22-triene-3,16-dione, 7-(acetyloxy)-14,15:21,23-diepoxy-4,4,8-trimethyl-, (5alpha,7alpha,13alpha,14beta,15beta,17aalpha)-
- AKOS024457597
- Q15917840
- CHEMBL465226
- Oxireno(c)phenanthro(1,2-d)pyran-3,8(3aH,4bH)-dione, 5-(acetyloxy)-1-(3-furanyl)-1,5,6,6a,7,10a,10b,11,12,12a-decahydro-4b,7,7,10a,12a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,10aR,10bR,12aS)-
- SMR000232316
- [(1S, 2R, 4S, 7S, 8S, 11R, 12R, 17R, 19R)-7-(furan-3-yl)-1, 8, 12, 16, 16-pentamethyl-5, 15-dioxo-3, 6-dioxapentacyclo[9.8.0.02, 4.02, 8.012, 17]nonadec-13-en-19-yl] acetate
- XG161760
- NSC 113497
- SR-01000721401
- (4aR,6R,6aS,6bR,7aS,10R,10aS,12aR,12bR)-10-(3-furyl)-4,4,6a,10a,12b-pentamethyl-3,8-dioxo-3,4,4a,5,6,6a,7a,8,10,10a,11,12,12a,12b-tetradecahydrooxireno[c]phenanthro[1,2-d]pyran-6-yl acetate
- MS-28975
- SCHEMBL598969
- (-)-gedunin
- SMR001573935
- D-Homo-24-nor-17-oxachola-1,22-triene-3,16-dione, 7-(acetyloxy)-14,15:21,23-diepoxy-4,4,8-trimethyl-, (5.alpha.,7.alpha.,13.alpha.,14.beta.,15.beta.,17a.alpha.)-
- 1-(3-Furyl)-4b,7,7,10a,12a-pentamethyl-3,8-dioxo-1,3,3a,4b,5,6,6a,7,8,10a,10b,11,12,12a-tetradecahydronaphtho[2,1-f]oxireno[2,3-d]isochromen-5-yl acetate #
- 10-(Furan-3-yl)-4,4,6a,10a,12b-pentamethyl-3,8-dioxo-3,4,4a,5,6,6a,7a,8,10,10a,11,12,12a,12b-tetradecahydrooxireno[c]phenanthro[1,2-d]pyran-6-yl acetate
- 16,13.alpha.,14.beta.,17.alpha.-chola-1,20,22-trien-16-oic acid, 14,15.beta.:21,23-diepoxy-7.alpha.,17-dihydroxy-4,4,8-trimethyl-3-oxo-, 16,17-lactone, acetate
- DTXSID10859763
- NS00015864
- MLS002706531
- SCHEMBL17603575
- NCI60_000302
- YJXDGWUNRYLINJ-UHFFFAOYSA-N
- 16,17-Seco-24-nor-5.alpha.,13.alpha.,14.beta.,17.alpha.-chola-1,20,22-trien-16-oic acid, 14,15.beta.:21,23-diepoxy-7.alpha.,17-dihydroxy-4,4,8-trimethyl-3-oxo-, 16,17-lactone, acetate
- D-Homo-24-nor-17-oxachola-1,20,22-triene-3,16-dione, 7-(acetyloxy)-14,15:21,23-diepoxy-4,4,8-trimethyl-, (5.alpha.,7.alpha.,13.alpha.,14.beta.,15.beta.,17a.alpha.)-
- CHEMBL2004035
- NSC113497
- BCP23777
- ALG_22.1
- ConMedNP.709
- MLSMR
- Gedunin Gedunine D-Homo-24-nor-17-oxachola-1,20,22-triene-3,16-dione, 7-(acetyloxy)-14,15:21,23-diepoxy-4,4,8-trimethyl-, (5.alpha.,7.alpha.,13.alpha.,14.beta.,15.beta.,17a.alpha.)- 16,17-Seco-24-nor-5.alpha.,13.alpha.,14.beta.,17.alpha.-chola-1,20,22-trien-16-oic acid, 14,15.beta.:21,23-diepoxy-7.alpha.,17-dihydroxy-4,4,8-trimethyl-3-oxo-, 16,17-lactone, acetate
- 16,17-Seco-24-nor-5alpha,13alpha,14beta,17alpha-chola-1,20,22-trien-16-oic acid, 14,15beta:21,23-diepoxy-7alpha,17-dihydroxy-4,4,8-trimethyl-3-oxo-, 16,17-lactone, acetate
- Gedunine\\, (-)-gedunin
- GLXC-03958
- Spiro(oxirane-2,14'-(8-beta)podocarp(1)ene)-3-carboxylic acid, 13'-beta-(3-furylhydroxymethyl)-7'-alpha-hydroxy-8',13'-dimethyl-3'-oxo-, 3,13'-lactone, acetate
- (4aR,6R,6aS,6bR,7aS,10R,10aS,12aR,12bR)-10-(3-furyl)-4,4,6a,10a,12b-pentamethyl-3,8-dioxo-3,4,4a,5,6,6a,7a,8,10,10a,11,12,12a,12b-tetradecahydrooxireno(c)phenanthro(1,2-d)pyran-6-yl acetate
- Oxireno(c)phenanthro(1,2-d)pyran-3,8(3aH,4bH)-dione, 5-(acetyloxy)-1-(3-furanyl)-1,5,6,6a,7,10a,10b,11,12,12a-decahydro-4b,7,7,10a,12a-pentamethyl-, (1S,3aS,4aR,4bS,5R,6aR,10aR,10bR,12aS)-
- DTXCID1021033
- 16,17-Seco-24-nor-5alpha,13alpha,14beta,17alpha-chola-1,20,22-trien-16-oic acid, 14,15beta:21,23-diepoxy-7alpha,17-dihydroxy-4,4,8-trimethyl-3-oxo-, 16,17-lactone, acetate (8CI)
- Gedunin; (1S,3aS,4aR,4bS,5R,6aR,10aR,10bR,12aS)-5-(Acetyloxy)-1-(3-furanyl)-1,5,6,6a,7,10a,10b,11,12,12a-decahydro-4b,7,7,10a,12a-pentamethyloxireno[c]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione; Gedunine; NSC 113497; (5a,7a,13a,14ss,15ss,17aa)-7-(Acetyloxy)-14,15:21,23-diepoxy-4,4,8-trimethyl-D-homo-24-nor-17-oxachola-1,20,22-triene-3,16-dione
- DTXSID3041033
- BRD-K02703275-001-07-5
- d-Homo-24-nor-17-oxachola-20,22-diene-3,16-dione, 7-(acetyloxy)-14,15:21,23-diepoxy-4,4,8-trimethyl-, (5alpha,7alpha,13alpha,14beta,15beta,17aalpha)-
- [(1S,2R,4S,7S,8S,11R,12R,17R,19R)-7-(furan-3-yl)-1,8,12,16,16-pentamethyl-5,15-dioxo-3,6-dioxapentacyclo[9.8.0.02,4.02,8.012,17]nonadec-13-en-19-yl] acetate
- G13062
- ((1S,2R,4S,7S,8S,11R,12R,17R,19R)-7-(furan-3-yl)-1,8,12,16,16-pentamethyl-5,15-dioxo-3,6-dioxapentacyclo(9.8.0.02,4.02,8.012,17)nonadec-13-en-19-yl) acetate
- DA-63727
- Spiro(oxirane-2,14'-(8beta)podocarpane)-3-carboxylic acid, 13'beta-(3-furylhydroxymethyl)-7'alpha-hydroxy-8',13'-dimethyl-3'-oxo-, 3,13'-lactone, acetate
- C28H34O7
- D-Homo-24-nor-17-oxachola-1,20,22-triene-3,16-dione, 7-(acetyloxy)-14,15:21,23-diepoxy-4,4,8-trimethyl-, (5alpha,7alpha,13alpha,14beta,15beta,17aalpha)-(9CI)
- InChIKey： YJXDGWUNRYLINJ-BHAPSIHVSA-N
- Inchi： InChI=1S/C28H34O7/c1-15(29)33-20-13-18-24(2,3)19(30)8-10-25(18,4)17-7-11-26(5)21(16-9-12-32-14-16)34-23(31)22-28(26,35-22)27(17,20)6/h8-10,12,14,17-18,20-22H,7,11,13H2,1-6H3/t17-,18+,20-,21+,22-,25-,26+,27+,28-/m1/s1
- SMILES： CC(=O)O[C@@H]1C[C@H]2C(C)(C)C(=O)C=C[C@]2(C)[C@H]3CC[C@@]4(C)[C@H](C5=COC=C5)OC(=O)[C@@H]6[C@@]4([C@@]31C)O6

Computed Properties

Exact Mass: 482.23000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 3
Monoisotopic Mass: 482.23045342g/mol
Heavy Atom Count: 35
Complexity: 1030
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 95.3Å²

Experimental Properties

LogP: 4.56070
PSA: 95.34000

Gedunin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C4ZD-1mg	gedunin	2753-30-2	≥98%	1mg	$171.00	2025-02-25
A2B Chem LLC	AF65529-1mg	Gedunin	2753-30-2	≥98%	1mg	$109.00	2024-04-20
Aaron	AR00C57P-1mg	Gedunin	2753-30-2	98%	1mg	$274.00	2025-01-24
eNovation Chemicals LLC	Y1252979-1mg	gedunin	2753-30-2	98%	1mg	$290	2024-06-06
PhytoLab	82370-50mg	Gedunin	2753-30-2	≥ 90.0 %	50mg	€1053
TargetMol Chemicals	T21883-1 mg	Gedunin	2753-30-2	99.68%	1mg	￥ 6,987
TRC	G303503-1mg	Gedunin	2753-30-2		1mg	$ 104.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G923609-1mg	Gedunin	2753-30-2	98%	1mg	￥1,760.00
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T21883-1 mg	Gedunin	2753-30-2	99.68%	1mg	￥2588.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-203967-1 mg	Gedunin,	2753-30-2	>98%	1mg	￥1,391.00	2023-07-10

Gedunin Suppliers

Hubei Dahao Chemical Co.,Ltd.

Audited Supplier

(CAS:2753-30-2)

MR./MRS.:LIU ZI YING

Phone:13986246535

Email:1400878822@qq.com

Gedunin Related Literature

1. Research progress of meliaceous limonoids from 2011 to 2021

Jun Luo,Yunpeng Sun,Qiurong Li,Lingyi Kong Nat. Prod. Rep. 2022 39 1325
2. 720. West african timbers. Part IV. Some reactions of gedunin

A. Akisanya,C. W. L. Bevan,T. G. Halsall,J. W. Powell,D. A. H. Taylor J. Chem. Soc. 1961 3705
3. Novel and less explored chemotypes of natural origin for the inhibition of Hsp90

Federica Pellati,Giulio Rastelli Med. Chem. Commun. 2016 7 2063
4. The mass spectra of meliacins and related compounds. Part I. Gedunin and related compounds

M. A. Baldwin,A. G. Loudon,Allan Maccoll,C. W. L. Bevan J. Chem. Soc. C 1967 1026
5. West African timbers. Part XVII. Correlation of gedunin, methyl angolensate, and andirobin

D. E. U. Ekong,E. O. Olagbemi J. Chem. Soc. C 1966 944
6. The meliacins (limonoids). Some transformations and interconversions of the meliacins

M. E. Obasi,J. I. Okogun,D. E. U. Ekong J. Chem. Soc. Perkin Trans. 1 1972 1943
7. Novel and less explored chemotypes of natural origin for the inhibition of Hsp90

Federica Pellati,Giulio Rastelli Med. Chem. Commun. 2016 7 2063
8. Extractives from the seed of Khaya senegalensis

E. K. Adesogan,J. W. Powell,D. A. H. Taylor J. Chem. Soc. C 1967 554
9. The synthesis of a 1α,2α,3α-triacetoxy limonoid

Anne R. H. Kehrli,David A. H. Taylor,Margaret Niven J. Chem. Soc. Perkin Trans. 1 1990 2057
10. West African timbers. Part XII. The inter-relation of gedunin and khivorin

A. Akisanya,E. O. Arene,C. W. L. Bevan,D. E. U. Ekong,M. N. Nwaji,J. I. Okogun,J. W. Powell,D. A. H. Taylor J. Chem. Soc. C 1966 506

Related Categories

2753-30-2 (Gedunin) Related Products

Recommended suppliers

Hubei Tianan Hongtai Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.tiananbio.com/index_en.html

Hubei Tianan Hongtai Biotechnology Co.,Ltd

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.pinrchem.com/english.html

Wuhan brilliant Technology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Taian Jiayue Biochemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk